Cas no 2171682-66-7 (5-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridine-2-carboxylic acid)

• Product Name: 5-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridine-2-carboxylic acid
• CAS No: 2171682-66-7
• MF: C₂₆H₂₆N₄O₅
• MW: 474.508446216583
• CID: 6317881
• PubChem ID: 165586170
• Update Time: 2025-10-08

5-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridine-2-carboxylic acid
• 5-[3-(dimethylamino)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]pyridine-2-carboxylic acid
• 2171682-66-7
• EN300-1535353

• Inchi： 1S/C26H26N4O5/c1-30(2)14-23(24(31)28-16-11-12-22(25(32)33)27-13-16)29-26(34)35-15-21-19-9-5-3-7-17(19)18-8-4-6-10-20(18)21/h3-13,21,23H,14-15H2,1-2H3,(H,28,31)(H,29,34)(H,32,33)
• InChI Key： MQJHRZPGIJXBHC-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NC(C(=O)O)=CC=1)=O)CN(C)C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.19031994g/mol
• Monoisotopic Mass: 474.19031994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 121Ų

Additional information on 5-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridine-2-carboxylic acid

Introduction to 5-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridine-2-carboxylic Acid (CAS No. 2171682-66-7)

5-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridine-2-carboxylic acid, identified by its CAS number 2171682-66-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 5-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridine-2-carboxylic acid is characterized by its intricate arrangement of functional groups, including an amide linkage, a pyridine ring, and a dimethylamino substituent. These features contribute to its unique chemical properties and biological interactions, which are being explored in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The presence of the (9H-fluoren-9-yl)methoxycarbonyl group in this compound suggests potential for interactions with biological targets, making it a valuable candidate for further investigation.

One of the most compelling aspects of this compound is its potential to serve as a scaffold for the development of new drugs. The combination of an amide and a pyridine ring provides a versatile framework that can be modified to enhance binding affinity and selectivity towards specific biological targets. This flexibility has made 5-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridine-2-carboxylic acid an attractive molecule for medicinal chemists seeking to design innovative therapeutic agents.

Recent studies have begun to uncover the pharmacological potential of this compound. Researchers have demonstrated that it can interact with various enzymes and receptors, leading to modulations in cellular signaling pathways. These interactions may have implications for the treatment of diseases where dysregulation of these pathways plays a critical role.

The use of computational methods has also been instrumental in understanding the behavior of 5-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridine-2-carboxylic acid. Molecular docking studies have revealed that this compound can bind to several protein targets with high affinity, suggesting its potential as a lead compound for drug development. These findings have been supported by experimental validations, further reinforcing the promise of this molecule.

In addition to its pharmacological properties, the chemical stability and solubility profile of this compound make it suitable for various formulation approaches. This is particularly important for drug development, where the ability to deliver the active compound in a stable and bioavailable form is crucial.

The synthesis of 5-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridine-2-carboxylic acid represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful manipulation of functional groups to achieve the desired molecular architecture. This process highlights the expertise required in organic synthesis and underscores the importance of well-designed synthetic routes in drug discovery.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structure may also find utility in other areas such as agrochemicals and material science. The ability to fine-tune its properties through structural modifications opens up numerous possibilities for innovation.

Ongoing research is focused on optimizing the pharmacokinetic properties of 5-3-(dimethylamino)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidopyridine-2-carboxylic acid. By improving factors such as bioavailability and metabolic stability, researchers aim to enhance its therapeutic efficacy. These efforts are crucial for translating preclinical findings into clinical successes.

The collaboration between academic institutions and pharmaceutical companies has been instrumental in advancing the study of this compound. Such partnerships facilitate the exchange of knowledge and resources, accelerating the pace of discovery and development.

In conclusion, 5-3-(dimethylamino)-2-{((9H-fluoreninewill play an important role in addressing some key challenges in medicine today by serving as a versatile scaffold for drug design. Its unique structural features and promising biological activities make it a compelling candidate for further exploration.